7-Allylamino-5-methyl-3-phenyl-1H-pyrazolo[4,3-b]pyridine

• Molecular Formula: C16H16N4
• Molecular Weight: 264.32 g/mol
• IUPAC Name: 5-methyl-3-phenyl-N-prop-2-enyl-1H-pyrazolo[4,3-b]pyridin-7-amine
• InChI: InChI=1S/C16H16N4/c1-3-9-17-13-10-11(2)18-16-14(19-20-15(13)16)12-7-5-4-6-8-12/h3-8,10H,1,9H2,2H3,(H,17,18)(H,19,20)
• InChI Key: PFOOJTFHVDYZEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=N1)C(=NN2)C3=CC=CC=C3)NCC=C

Description

7-Allylamino-5-methyl-3-phenyl-1H-pyrazolo[4,3-b]pyridine is a useful research compound. Its molecular formula is C16H16N4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-chloro-5-methyl-3-phenyl-1H-pyrazolo[4,3-b]pyridine (D9) (1 g), xylene (80 ml) and allylamine (20 ml) was placed in a Parr pressure vessel and heated at 142° rising to 162° for 2 days during which time the internal pressure rose to 75 psi. The vessel was then allowed to cool, the pressure released and the contents evaporated to dryness. The residue was chromotographed on basic alumina eluting with ether and then a rising percentage of methanol (to 25%). Approximately 90% of the starting material was recovered. The fractions containing the required product were combined, evaporated to dryness and recrystallised from ether/pentane with charcoal decolourisation to give the title compound as an off-white crystalline solid, m.p. 92°-105° followed by resolidification and melting 171°-177°.